Cas no 2228409-35-4 (tert-butyl N-methyl-N-{1-oxo-2-5-(trifluoromethyl)pyridin-2-ylpropan-2-yl}carbamate)

• Product Name: tert-butyl N-methyl-N-{1-oxo-2-5-(trifluoromethyl)pyridin-2-ylpropan-2-yl}carbamate
• CAS No: 2228409-35-4
• MF: C₁₅H₁₉F₃N₂O₃
• MW: 332.318174600601
• CID: 6194496
• PubChem ID: 165779974
• Update Time: 2025-06-29

tert-butyl N-methyl-N-{1-oxo-2-5-(trifluoromethyl)pyridin-2-ylpropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-{1-oxo-2-5-(trifluoromethyl)pyridin-2-ylpropan-2-yl}carbamate
• EN300-1890715
• 2228409-35-4
• tert-butyl N-methyl-N-{1-oxo-2-[5-(trifluoromethyl)pyridin-2-yl]propan-2-yl}carbamate

• Inchi： 1S/C15H19F3N2O3/c1-13(2,3)23-12(22)20(5)14(4,9-21)11-7-6-10(8-19-11)15(16,17)18/h6-9H,1-5H3
• InChI Key： LZXYBTQDCDVVFU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C(C=O)(C)N(C)C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 332.13477696g/mol
• Monoisotopic Mass: 332.13477696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl N-methyl-N-{1-oxo-2-5-(trifluoromethyl)pyridin-2-ylpropan-2-yl}carbamate

Introduction to Tert-butyl N-methyl-N-{1-oxo-2-5-(trifluoromethyl)pyridin-2-ylpropan-2-yl}carbamate (CAS No. 2228409-35-4)

Tert-butyl N-methyl-N-{1-oxo-2-5-(trifluoromethyl)pyridin-2-ylpropan-2-yl}carbamate, identified by its CAS number 2228409-35-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The structural features of this compound, including its tert-butyl group, N-methyl moiety, and the unique 1-oxo-2-(5-trifluoromethyl)pyridin-2-ylpropan-2-yl side chain, contribute to its distinct chemical properties and potential biological activities.

The tert-butyl group is a well-known protective group in organic synthesis, often employed to shield reactive sites during multi-step reactions. Its presence in this compound suggests that it may serve as a precursor or intermediate in the synthesis of more complex molecules where selective protection is required. The N-methyl group is another common structural motif in pharmaceuticals, known to influence the metabolic stability and pharmacokinetic properties of drug candidates. Together with the 1-oxo-2-(5-trifluoromethyl)pyridin-2-ylpropan-2-yl moiety, these structural elements suggest potential interactions with biological targets such as enzymes or receptors.

The 5-trifluoromethyl substituent is particularly noteworthy due to its prevalence in pharmaceuticals and agrochemicals. Fluoroalkyl groups, including trifluoromethyl groups, are frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacological activity. In the context of this compound, the trifluoromethyl group may play a critical role in determining its interaction with biological targets and overall efficacy. The 1-oxo (ketone) functionality further suggests potential reactivity patterns that could be exploited in synthetic chemistry or biological assays.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like tert-butyl N-methyl-N-{1-oxo-2-(5-trifluoromethyl)pyridin}-2-yloxypropanamidcarbamate (CAS No. 2228409354) with greater accuracy. These tools have been instrumental in identifying novel pharmacophores and optimizing lead structures for various therapeutic applications. The unique structural features of this compound make it an attractive candidate for further investigation in drug discovery programs targeting neurological disorders, inflammatory diseases, or cancer.

In the realm of medicinal chemistry, carbamates have been extensively studied for their ability to act as transition-state mimics or covalent inhibitors. The reactivity of the carbamate group allows for selective bonding with biological targets such as serine proteases or thiol-containing enzymes. This property has been leveraged in the development of antiviral and anticancer agents where covalent inhibition provides prolonged target engagement. The presence of both a ketone and a carbamate moiety in this compound suggests multiple points of interaction with biological systems, potentially enhancing its therapeutic profile.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions, protection-deprotection strategies, and functional group interconversions. The use of advanced catalytic systems has also enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles. These advancements not only improve yield but also reduce waste generation, making such compounds more viable for industrial-scale production.

One particularly intriguing aspect of this compound is its potential application as a building block for heterocyclic scaffolds. Heterocycles are ubiquitous in biologically active molecules due to their ability to mimic natural products and interact with complex biological systems. The pyridine ring present in this compound is a classic example of a heterocycle that has been extensively utilized in drug design. Its incorporation into larger molecular frameworks can lead to novel pharmacological entities with enhanced potency and selectivity.

Current research trends indicate that small molecules like tert-butyl N-methyl-N-{1-(oxo)-2-[5-(trifluoromethyl)pyridin]-2-propanoyl}carbamate (CAS No 2228409354) are being explored for their potential as kinase inhibitors or modulators of epigenetic enzymes. Kinases play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that address underlying pathophysiological mechanisms without causing undue side effects.

The trifluoromethyl group's electronic properties also make it an excellent tool for tuning the pharmacokinetic behavior of drug candidates. Electron-withdrawing groups like trifluoromethanesulfonate or trifluoromethyl esters can increase lipophilicity while maintaining metabolic stability against hydrolysis by esterases or cytidine deaminases. This balance between lipophilicity and metabolic resistance is critical for achieving optimal bioavailability and therapeutic efficacy.

In conclusion,tert-butyl N-methyl-N-{1-(oxo)-2-[5-(trifluoromethyl)pyridin]-2-propanoyl}carbamate (CAS No 2228409354) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis exemplifies the sophistication achievable through modern organic chemistry techniques while its molecular framework offers opportunities for developing novel therapeutics targeting diverse diseases states.